![molecular formula C13H11N3OS B2662284 (4-Amino-phenyl)-(6-methyl-imidazo[2,1-b]thiazol-5-yl)-methanone CAS No. 380442-28-4](/img/structure/B2662284.png)
(4-Amino-phenyl)-(6-methyl-imidazo[2,1-b]thiazol-5-yl)-methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the imidazothiazole ring .Chemical Reactions Analysis
The compound’s reactivity would depend on its molecular structure. The presence of the amino group could make it a nucleophile, meaning it could donate a pair of electrons to form a new bond . The imidazothiazole ring might also influence its reactivity .Scientific Research Applications
Synthesis and Characterization
In a study by Shahana and Yardily (2020), novel compounds including (4-amino-phenyl)-(6-methyl-imidazo[2,1-b]thiazol-5-yl)-methanone were synthesized and characterized using various techniques like UV, IR, NMR, and mass spectrometry. The study utilized density functional theory for structural optimization and interpretation of theoretical vibrational spectra, highlighting the molecule's equilibrium geometry, bonding features, and harmonic vibrational wave numbers. This research contributes to understanding the compound's structural properties and potential applications in various fields (Shahana & Yardily, 2020).
Antibacterial Activity
The same study also explored the antibacterial activity of the compound through molecular docking studies. These findings are crucial in determining the compound's potential as an antibacterial agent, providing insights into its application in medical and pharmaceutical research (Shahana & Yardily, 2020).
Antioxidant and Enzyme Inhibition Activities
Satheesh et al. (2017) investigated compounds similar to this compound for their inhibition activity on carbohydrate hydrolyzing enzymes. The study revealed that these compounds exhibited significant α-glucosidase and α-amylase inhibition activities, suggesting their potential application in managing diabetes and other related disorders. Additionally, the antioxidant activities of these compounds were also explored, indicating their possible use in combating oxidative stress-related diseases (Satheesh et al., 2017).
Optical Properties and Polymer Synthesis
Ghaemy et al. (2013) studied the synthesis of novel poly(amide-ether)s bearing imidazole pendants, including compounds related to this compound. The research focused on the physical and optical properties of these polymers, revealing their potential applications in materials science, particularly in the development of new polymers with specific optical characteristics (Ghaemy et al., 2013).
Antimicrobial and Antiviral Activities
Sharma et al. (2009) synthesized derivatives similar to this compound and evaluated them for antimicrobial and antiviral activities. The study indicated that these compounds have significant potential as new antimicrobial and antiviral agents, broadening their application in the medical field (Sharma et al., 2009).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(4-aminophenyl)-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3OS/c1-8-11(16-6-7-18-13(16)15-8)12(17)9-2-4-10(14)5-3-9/h2-7H,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTACDDKNNYWJLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CSC2=N1)C(=O)C3=CC=C(C=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.